Cas no 63928-18-7 (1H-Benzimidazole-2-carbonitrile, 1-(phenylmethyl)-)

• Product Name: 1H-Benzimidazole-2-carbonitrile, 1-(phenylmethyl)-
• CAS No: 63928-18-7
• MF: C₁₅H₁₁N₃
• MW: 233.267942667007
• CID: 1663423
• PubChem ID: 15363638
• Update Time: 2025-04-21

1H-Benzimidazole-2-carbonitrile, 1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-carbonitrile, 1-(phenylmethyl)-
• 1-benzylbenzimidazole-2-carbonitrile
• 1-benzyl-1H-benzo[d]imidazole-2-carbonitrile
• 63928-18-7
• 1-Benzyl-1H-benzimidazole-2-carbonitrile
• SCHEMBL244614
• DTXSID10571998

• Inchi： 1S/C15H11N3/c16-10-15-17-13-8-4-5-9-14(13)18(15)11-12-6-2-1-3-7-12/h1-9H,11H2
• InChI Key： GTQLCZRSSFJFIL-UHFFFAOYSA-N
• SMILES： N1(C(C#N)=NC2C=CC=CC1=2)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 233.09543
• Monoisotopic Mass: 233.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.61